Cas no 1204334-27-9 (6-Bromoquinazoline-4-carbonitrile)

• Product Name: 6-Bromoquinazoline-4-carbonitrile
• CAS No: 1204334-27-9
• MF: C₉H₄BrN₃
• MW: 234.052160263062
• MDL: MFCD26404372
• CID: 1091531
• Update Time: 2025-06-08

6-Bromoquinazoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinazoline-4-carbonitrile
• AK145437
• FCH2492200
• AX8283478
• ST2412273

• MDL： MFCD26404372
• Inchi： 1S/C9H4BrN3/c10-6-1-2-8-7(3-6)9(4-11)13-5-12-8/h1-3,5H
• InChI Key： GQIADAYLCADVIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C#N)N=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 49.6

6-Bromoquinazoline-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 6-Bromoquinazoline-4-carbonitrile

Introduction to 6-Bromoquinazoline-4-carbonitrile (CAS No. 1204334-27-9)

6-Bromoquinazoline-4-carbonitrile (CAS No. 1204334-27-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the bromine substituent at the 6-position and the cyano group at the 4-position imparts unique chemical and biological characteristics to this molecule.

The structural formula of 6-Bromoquinazoline-4-carbonitrile is C₁₀H₆BrN₃. This compound has a molecular weight of approximately 250.08 g/mol. The quinazoline core is a bicyclic aromatic system consisting of a benzene ring fused to a pyrimidine ring, which provides a rigid and planar structure that can interact with various biological targets. The bromine substituent at the 6-position enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the cyano group at the 4-position contributes to its reactivity and binding affinity.

In recent years, 6-Bromoquinazoline-4-carbonitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its anticancer activity. Research has shown that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-Bromoquinazoline-4-carbonitrile effectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its anticancer properties, 6-Bromoquinazoline-4-carbonitrile has also been explored for its antimicrobial activity. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. These findings suggest that 6-Bromoquinazoline-4-carbonitrile could be a promising lead compound for developing new antibiotics to combat multidrug-resistant bacteria.

In addition to its therapeutic potential, 6-Bromoquinazoline-4-carbonitrile has been used as a synthetic intermediate in the preparation of more complex molecules with diverse biological activities. For example, it serves as a building block for synthesizing quinazoline derivatives with enhanced potency and selectivity for specific targets. The versatility of this compound makes it an attractive starting material for medicinal chemists engaged in drug design and optimization.

The synthesis of 6-Bromoquinazoline-4-carbonitrile can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the condensation of 2-amino-5-bromobenzonitrile with formamide followed by cyclization under appropriate conditions. This approach yields high-purity product with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, 6-Bromoquinazoline-4-carbonitrile should be managed with standard laboratory precautions due to its potential irritant properties. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 6-Bromoquinazoline-4-carbonitrile are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in preclinical models. As new insights emerge from these studies, it is anticipated that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.

In conclusion, 6-Bromoquinazoline-4-carbonitrile (CAS No. 1204334-27-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug discovery efforts targeting cancer, bacterial infections, and other diseases. Continued investigation into this compound will undoubtedly contribute to the development of innovative treatments that improve patient outcomes.